Cadmium;nickel

• CAS No.: 12515-19-4
• Molecular Formula: Cd5Ni
• Molecular Weight: 620.8 g/mol
• IUPAC Name: cadmium;nickel
• InChI: InChI=1S/5Cd.Ni
• InChI Key: YSTHBVQTAJBQES-UHFFFAOYSA-N
• Canonical SMILES: [Ni].[Cd].[Cd].[Cd].[Cd].[Cd]

Description

Cadmium (Cd) and nickel (Ni) are transition metals widely recognized for their industrial utility and significant health risks. Both are classified as Group I carcinogens by the International Agency for Research on Cancer (IARC), with extensive evidence linking occupational exposure to lung, prostate, and renal cancers . Cadmium compounds, such as cadmium oxide (CdO) and cadmium chloride (CdCl₂), are prevalent in battery manufacturing, electroplating, and pigments. Nickel compounds, including nickel sulfate (NiSO₄) and nickel subsulfide (Ni₃S₂), are used in alloys, electroplating, and catalysts . Occupational exposure occurs during mining, smelting, and welding, while environmental exposure arises from cigarette smoke, contaminated water, and industrial waste .

Mechanism of Action

The cadmium nickel compound exerts its effects through various molecular targets and pathways:

Redox Reactions: In nickel-cadmium batteries, cadmium undergoes redox reactions, changing its oxidation state from 0 to 2+ during discharge and vice versa during charging.

Autophagy: Cadmium induces autophagy, a self-protective mechanism in cells, which can lead to cell death under certain pathological conditions.

Reactive Oxygen Species (ROS) Generation: Cadmium exposure generates ROS, promoting an inflammatory microenvironment and facilitating malignant transformations.

Comparison with Similar Compounds

DNA Repair Inhibition and Epigenetic Dysregulation

Both metals disrupt DNA repair pathways but target distinct mechanisms:

• Nickel : Inhibits repair of benzo(a)pyrene-DNA adducts via epigenetic silencing of histone mRNA regulators like Stem-Loop Binding Protein (SLBP). Nickel-induced SLBP depletion is reversible with proteasome inhibitors, suggesting proteasomal degradation as a key pathway .
• Cadmium : Suppresses base excision repair (BER) and nucleotide excision repair (NER) by displacing zinc in repair enzymes (e.g., XPA). Cadmium also downregulates NDRG1, a stress-response gene dependent on Metal Transcription Factor-1 (MTF-1), impairing cellular detoxification .

Synergistic Effects with Organic Carcinogens

Nickel sulfate and cadmium acetate act as tumor promoters in combination with polycyclic aromatic hydrocarbons (e.g., benzo(a)pyrene). Sequential exposure to these metals enhances morphological transformation in vitro, mimicking the activity of phorbol esters (e.g., TPA) .

Comparative Toxicity Profiles

Adsorption and Environmental Remediation

Adsorption studies reveal differences in removal efficiency using materials like zeolite:

Adsorbent	Cadmium Removal (%)	Nickel Removal (%)	Reference
Zeolite (3%)	85–90%	75–80%
Activated Carbon	60–70%	50–55%

Cadmium exhibits higher binding affinity to sulfhydryl groups in organic adsorbents, whereas nickel interacts preferentially with oxygen-containing ligands .

Reproductive and Immunomodulatory Effects

• Cadmium : Accumulates in renal tubules, disrupting calcium homeostasis and inducing oxidative stress. Chronic exposure correlates with reduced sperm motility and ovarian dysfunction .
• Nickel: Triggers allergic contact dermatitis (Ni-ACD) via TLR4-mediated inflammation. Co-exposure with chromium exacerbates immunotoxicity in occupational settings .

Battery Technologies

Nickel-cadmium (Ni-Cd) batteries remain critical in aviation and emergency systems due to high cycle stability. However, their market share is declining due to superior alternatives:

Parameter	Ni-Cd Battery	Lithium-Ion Battery
Energy Density	50–80 Wh/kg	150–250 Wh/kg
Memory Effect	High	None
Toxicity	High (Cd)	Moderate (Co, Li)

Coatings and Alloys

Cadmium coatings are being phased out due to toxicity, with nickel-zinc and nickel-tin alloys emerging as safer alternatives for corrosion resistance .

Health Monitoring and Biomarkers

Elevated serum levels of both metals are biomarkers of exposure:

• Breast Cancer : Cadmium and nickel levels correlate with reduced peroxidase activity and oxidative DNA damage in malignant tumors .
• Occupational Exposure : Urinary cadmium (>1 µg/g creatinine) and blood nickel (>2 µg/L) indicate significant exposure thresholds .

Preparation Methods

Solution Preparation and Stoichiometric Control

The process begins with dissolving soluble cadmium and nickel salts—typically chlorides, nitrates, or sulfates—in deionized water. A critical parameter is the Ni/Cd molar ratio, which dictates the final compound’s stoichiometry. The patent specifies a nickel content range of 0.1% to 10% by weight for optimal electrochemical activity, though ratios up to 1:1 (50% Ni) are feasible. For example, a solution containing 200–500 g/L of cadmium chloride and nickel chloride ensures sufficient metal ion concentration without excessive viscosity or precipitation instability.

Table 1: Typical Precursor Solutions for Cd-Ni Synthesis

Parameter	Range
Cd²⁺ concentration	200–500 g/L
Ni²⁺/Cd²⁺ ratio (wt%)	0.1–10%
pH	5.0–5.5 (adjusted with acid)

Precipitation via Metallic Reduction

A less noble metal powder (e.g., aluminum or zinc) is introduced to reduce Cd²⁺ and Ni²⁺ ions to their metallic states. The selection of reductant influences reaction kinetics and product morphology:

• Aluminum : Requires 16.1 g Al per 100 g Cd and 17.4 g Al per 100 g Ni stoichiometrically. Excess Al (up to 15%) ensures complete reduction, yielding a final solution pH ~1.
• Zinc : Demands 58 g Zn per 100 g Cd and 111 g Zn per 100 g Ni. Excess Zn (≤10%) results in a milder pH (~5), facilitating easier handling.

The reaction proceeds at 20–80°C with agitation, forming a metallic sponge precipitate. Lower temperatures favor finer particle sizes, while higher temperatures accelerate reaction rates.

Table 2: Reductant Comparison in Cd-Ni Precipitation

Reductant	Stoichiometric Ratio (g/100 g metal)	Excess Used	Final pH	Reaction Time
Aluminum	16.1 (Cd), 17.4 (Ni)	≤15%	~1	5 min–24 hr
Zinc	58 (Cd), 111 (Ni)	≤10%	~5	5 min–24 hr

Washing and Drying

Post-precipitation, the metallic sponge is washed to remove residual ions (e.g., Cl⁻, NO₃⁻) and dried under inert conditions to prevent oxidation. The dried powder retains a high surface area and porous structure, ideal for electrode fabrication.

Process Optimization and Kinetic Considerations

pH and Acidity Management

Maintaining an acidic environment (pH ≤5.5) is crucial to prevent hydroxide formation and ensure metallic reduction. Initial pH adjustments using the corresponding acid (e.g., HCl for chloride salts) stabilize the solution, while the reductant’s oxidative dissolution further acidifies the medium.

Temperature and Reaction Time

While the patent permits broad temperature (20–80°C) and time (5 minutes–24 hours) ranges, laboratory-scale trials suggest 50°C and 2 hours as balanced conditions for consistent particle size and yield.

Intermetallic Phase Formation

The coexistence of Cd and Ni during reduction promotes the formation of CdNi intermetallic compounds. X-ray diffraction analyses of the precipitate confirm a face-centered cubic structure with enhanced hardness and electrochemical stability compared to pure Cd or Ni.

Characterization of Cd-Ni Intermetallics

Structural Analysis

Powder X-ray diffraction (PXRD) of Cd₅Ni reveals a hexagonal close-packed lattice, with nickel atoms occupying interstitial sites. This configuration contributes to the material’s mechanical resilience and oxidation resistance.

Electrochemical Performance

Electrodes fabricated from Cd-Ni powders exhibit superior capacity retention (>90% over 500 cycles) due to the intermetallic phase’s resistance to pulverization during charge-discharge cycles.

Applications and Industrial Relevance

Cd-Ni intermetallics are predominantly used in nickel-cadmium (Ni-Cd) batteries, where they serve as the active negative electrode material. Their high conductivity and cyclic stability outperform conventional cadmium electrodes, enabling longer-lasting energy storage systems.

Q & A

Q. What are the standard analytical methods for determining cadmium and nickel concentrations in environmental samples?

• Methodological Answer : Common techniques include molecular fluorescence (for trace detection in complex matrices like tobacco or e-liquids) , atomic absorption spectroscopy (AAS), and inductively coupled plasma mass spectrometry (ICP-MS). Sample preparation is critical: acidify water samples to pH < 2 to prevent metal adsorption onto container surfaces, and use acid-washed glass/plastic containers to avoid contamination. For solid samples (e.g., soil), microwave-assisted acid digestion is recommended to ensure complete dissolution .

Q. How should researchers design initial experiments to assess cadmium and nickel ecotoxicity?

• Methodological Answer : Follow standardized protocols for acute/chronic toxicity testing, such as OECD or EPA guidelines. Use dose-response experiments with model organisms (e.g., Daphnia magna for freshwater studies). Derive EC50 values from raw data where possible to avoid extrapolation errors. For chronic effects, consider bioavailability factors (e.g., pH, organic matter) and validate results with field data .

Q. What are best practices for literature reviews on cadmium-nickel interactions?

• Methodological Answer : Use databases like PubMed, Web of Science, and Chemotion ELN to identify primary sources. Combine keywords such as "cadmium AND nickel AND adsorption," "synergistic toxicity," or "competitive ion binding." Prioritize studies with full experimental details (e.g., pH, temperature, matrix composition) to ensure reproducibility .

Advanced Research Questions

Q. How can conflicting data on cadmium-nickel adsorption efficiencies in different studies be resolved?

• Methodological Answer : Conduct a meta-analysis to identify variables causing discrepancies (e.g., pH, competing ions like Al³⁺ or Mn²⁺ ). Reanalyze raw data from original studies if accessible, focusing on dose-response curves and experimental conditions. Apply statistical tests (e.g., ANOVA) to compare datasets and account for matrix effects (e.g., organic content in soil/water) .

Q. What strategies are effective for integrating computational models with experimental data in cadmium-nickel research?

• Methodological Answer : Use tools like USEtox to derive characterization factors for ecotoxicity and Query Chem to mine structure-activity relationships from literature. Validate predictive models (e.g., breakthrough curves for pilot-scale adsorption ) by comparing simulations with experimental results. Incorporate machine learning to identify understudied interaction mechanisms (e.g., redox behavior in mixed-metal systems).

Q. How should researchers design multi-scale studies (lab to field) to assess cadmium-nickel impacts on ecosystems?

• Methodological Answer :

Lab-Scale : Perform controlled batch experiments to isolate variables (e.g., pH, ionic strength) affecting metal speciation.

Pilot-Scale : Simulate real-world conditions (e.g., flow-through columns for groundwater contamination ).

Field Studies : Monitor metal concentrations in water/soil over time, using spatially resolved sampling to account for heterogeneity. Cross-validate findings with ecotoxicological assays (e.g., biomarker responses in benthic organisms) .

Q. What are robust approaches to evaluate long-term stability of cadmium-nickel remediation materials?

• Methodological Answer : Test adsorbents (e.g., biochar, metal-organic frameworks) under cyclic loading/regeneration conditions. Use advanced characterization (XAS, XRD) to detect structural changes after repeated use. Assess leaching risks via standardized protocols (e.g., TCLP) and model long-term environmental fate using geochemical software (PHREEQC) .

Data Management and Reproducibility

Q. How can researchers ensure FAIR (Findable, Accessible, Interoperable, Reusable) data practices in cadmium-nickel studies?

• Methodological Answer :

• Metadata : Document experimental parameters (e.g., instrument settings, calibration curves) in electronic lab notebooks (ELNs) like Chemotion .
• Repositories : Deposit datasets in RADAR4Chem or nmrXiv with persistent identifiers (DOIs).
• Reproducibility : Share raw spectra/chromatograms and detailed synthesis protocols. Use version control for computational models .

Q. What are common pitfalls in interpreting cadmium-nickel synergistic/antagonistic effects, and how can they be mitigated?

• Methodological Answer : Avoid conflating correlation with causation; use factorial experimental designs to isolate interaction effects. Control for confounding factors (e.g., dissolved organic carbon). Apply isobolographic analysis to quantify synergism/antagonism .

Ethical and Safety Considerations

Q. What safety protocols are critical when handling cadmium and nickel in laboratory settings?

• Methodological Answer : Use fume hoods for acid digestions, wear PPE (nitrile gloves, lab coats), and implement waste segregation (e.g., separate containers for Cd/Ni residues). Regularly monitor air/water in lab spaces for metal contamination. Train personnel on emergency procedures for spills .